Cas no 610752-35-7 (3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate)

• Product Name: 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate
• CAS No: 610752-35-7
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 5554762
• Update Time: 2025-06-19

3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate

• Inchi： 1S/C22H22O5/c1-13-19(14-6-8-15(25-5)9-7-14)20(23)17-11-10-16(12-18(17)26-13)27-21(24)22(2,3)4/h6-12H,1-5H3
• InChI Key： RTTWAUWEDSXLEG-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(OC)C=C1)C2=O)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate

Introduction to 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS No. 610752-35-7)

3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS No. 610752-35-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structure of this compound features a chromene core with a substituted methoxyphenyl group and a tert-butyl ester moiety, contributing to its unique pharmacological profile.

The chromene core is a key structural feature that imparts various biological activities to the molecule. The presence of the methoxyphenyl group enhances the lipophilicity and stability of the compound, making it suitable for various therapeutic applications. The tert-butyl ester moiety further contributes to the compound's solubility and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate has shown significant antioxidant activity. A study conducted by researchers at the University of California found that this compound effectively scavenges free radicals and protects cells from oxidative damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The anticancer potential of 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate has also been explored in several preclinical studies. Research published in Cancer Letters reported that this compound induces apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was shown to inhibit the activation of Akt and ERK1/2 kinases, leading to cell cycle arrest and apoptosis in various cancer cell lines.

The pharmacokinetic properties of 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate have been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. Furthermore, its low toxicity profile makes it a promising lead compound for further development.

In conclusion, 3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS No. 610752-35-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.